Cas no 819884-03-2 (1-Azulenecarboxylic acid, 3-cyano-2-propyl-)

• Product name: 1-Azulenecarboxylic acid, 3-cyano-2-propyl-
• CAS No: 819884-03-2
• MF: C₁₅H₁₃NO₂
• MW: 239.26922
• CID: 701743
• PubChem ID: 71420585

1-Azulenecarboxylic acid, 3-cyano-2-propyl- Chemical and Physical Properties

Names and Identifiers

• 1-Azulenecarboxylic acid, 3-cyano-2-propyl-
• 3-cyano-2-propylazulene-1-carboxylic acid
• 819884-03-2
• DTXSID40839770

• Inchi： InChI=1S/C15H13NO2/c1-2-6-11-13(9-16)10-7-4-3-5-8-12(10)14(11)15(17)18/h3-5,7-8H,2,6H2,1H3,(H,17,18)
• InChI Key： OTPDHTBTSCXRCL-UHFFFAOYSA-N
• SMILES： CCCC1=C(C2=CC=CC=CC2=C1C(=O)O)C#N

Computed Properties

• Exact Mass: 239.094628657g/mol
• Monoisotopic Mass: 239.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 61.1Ų